![molecular formula C11H17F2NO3 B6227491 tert-Butyl 4,4-difluoro-3-formylpiperidine-1-carboxylate CAS No. 1373503-71-9](/img/no-structure.png)
tert-Butyl 4,4-difluoro-3-formylpiperidine-1-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“tert-butyl 4,4-difluoro-3-formylpiperidine-1-carboxylate” is a fluorinated piperidine . It is an advanced intermediate and a regulated fine chemical . It is used in the synthesis of various pharmaceuticals and is considered a building block in drug discovery .
Molecular Structure Analysis
The molecular structure of “this compound” is represented by the formula C11H17F2NO3 . The compound has a molecular weight of 249.26 . The SMILES string representation is [H]C(=O)C1CN(C(=O)OC©©C)CCC1(F)F .Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” include a molecular weight of 249.26 and a molecular formula of C11H17F2NO3 . The compound is solid at room temperature .Safety and Hazards
“tert-butyl 4,4-difluoro-3-formylpiperidine-1-carboxylate” is harmful if swallowed and may cause skin and eye irritation. It may also cause respiratory irritation . It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to wear protective gloves/protective clothing/eye protection/face protection .
Future Directions
The future directions of “tert-butyl 4,4-difluoro-3-formylpiperidine-1-carboxylate” are likely to be in the field of drug discovery, given its role as a building block in the synthesis of various pharmaceuticals . Its unique structure makes it a valuable component in the creation of new compounds with potential therapeutic applications .
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 4,4-difluoro-3-formylpiperidine-1-carboxylate involves the reaction of tert-butyl 4,4-difluoropiperidine-1-carboxylate with ethyl formate in the presence of a base, followed by oxidation of the resulting intermediate with a mild oxidizing agent.", "Starting Materials": [ "tert-butyl 4,4-difluoropiperidine-1-carboxylate", "ethyl formate", "base", "mild oxidizing agent" ], "Reaction": [ "Step 1: tert-butyl 4,4-difluoropiperidine-1-carboxylate is reacted with ethyl formate in the presence of a base, such as sodium hydride or potassium carbonate, to form the intermediate tert-butyl 4,4-difluoro-3-ethoxycarbonylpiperidine-1-carboxylate.", "Step 2: The intermediate is then oxidized with a mild oxidizing agent, such as 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (DDQ) or 2-iodoxybenzoic acid (IBX), to form tert-butyl 4,4-difluoro-3-formylpiperidine-1-carboxylate." ] } | |
CAS RN |
1373503-71-9 |
Molecular Formula |
C11H17F2NO3 |
Molecular Weight |
249.25 g/mol |
IUPAC Name |
tert-butyl 4,4-difluoro-3-formylpiperidine-1-carboxylate |
InChI |
InChI=1S/C11H17F2NO3/c1-10(2,3)17-9(16)14-5-4-11(12,13)8(6-14)7-15/h7-8H,4-6H2,1-3H3 |
InChI Key |
BYAGFJSHNKNYTR-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC(C(C1)C=O)(F)F |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.